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Compound of Interest

4-Bromo-2,6-
Compound Name:
dichlorobenzenesulfonamide

cat. No.: B1271905

Technical Guide: 4-Bromo-2,6-
dichlorobenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification

This technical guide provides an in-depth overview of 4-Bromo-2,6-
dichlorobenzenesulfonamide, a halogenated aromatic sulfonamide. The core identification
details for this compound are summarized in the table below.

Identifier Value

Chemical Name 4-Bromo-2,6-dichlorobenzenesulfonamide
CAS Number 351003-55-9[1][2]

Molecular Formula CeHaBrCIz2NO2S[1]

Molecular Weight 304.98 g/mol

4-bromo-2,6-dichloro-benzenesulfonamide,

Synonyms
BBV-035590, CID2737446, ZINC02243444
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Physicochemical Properties

The general physicochemical properties of 4-Bromo-2,6-dichlorobenzenesulfonamide are
outlined below. These properties are crucial for handling, storage, and application in a research

setting.
Property Description
Appearance White crystalline solid.[3]
Slightly soluble in water; soluble in organic
Solubility solvents such as methanol, ethanol, and
chloroform.[3]
Melting Point Approximately 150°C to 155°C.[3]
Should be stored in a sealed container in a cool,
Storage

dry, and well-ventilated place.[3]

Synthesis and Experimental Protocols

The primary method for the synthesis of 4-Bromo-2,6-dichlorobenzenesulfonamide involves
the reaction of 2,6-dichlorobenzenesulfonyl chloride with 4-bromoaniline.[3]

Reaction Scheme:

CeHaBrNH:z2 + CICeHs3Cl2SO2 — CeH4BrCIl2NO2S + HCI[3]

Experimental Workflow: General Synthesis

Below is a logical workflow for the synthesis of 4-Bromo-2,6-dichlorobenzenesulfonamide
based on the described reaction.
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Prepare Reactants:
- 4-Bromoaniline
- 2,6-Dichlorobenzenesulfonyl chloride
- Anhydrous aprotic solvent (e.g., Dichloromethane)
- Base (e.g., Pyridine or Triethylamine)

:

[Set up reaction vessel under inert atmosphere (e.g., Nitrogen or Argona

Dissolve 4-bromoaniline and base in the solvent.

y

Glowly add a solution of 2,6-dichlorobenzenesulfonyl chloride to the reaction mixture at a controlled temperature (e.g., 0-5 °CD

l

GHOW the reaction to stir at room temperature for a specified period (e.g., 12-24 hours) while monitoring progress by TLC or LC-MS)

l

C)uench the reaction with water or a dilute acid solution]

Separate the organic layer.

:

Wash the organic layer sequentially with:
- Dilute acid (e.g., 1M HCI)
- Water
- Brine

;

[ Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSOQa). ]

l

Filter and concentrate the solution in vacuo.
Purify the crude product by recrystallization or column chromatography.

:

Characterize the final product using techniques such as:
- NMR Spectroscopy
- Mass Spectrometry
- Melting Point Analysis

Click to download full resolution via product page

A generalized workflow for the synthesis of 4-Bromo-2,6-dichlorobenzenesulfonamide.
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Biological Activity and Potential Applications

While specific biological data for 4-Bromo-2,6-dichlorobenzenesulfonamide is limited in
publicly available literature, the broader class of benzenesulfonamide derivatives is well-
studied and exhibits a range of biological activities.

» Antimicrobial and Antifungal Agent: This compound can be utilized as an antibacterial,
bacteriostatic, and bactericidal agent. In agriculture, it may serve as an active ingredient in
pesticides for the prevention and treatment of fungal diseases.[3]

o Organic Synthesis: It serves as a reagent in organic synthesis, particularly in the creation of
other sulfonamide compounds and in the pharmaceutical field.[3]

Anticancer Potential of Related Benzenesulfonamides

Benzenesulfonamide derivatives, particularly those with a 4-bromo substitution, have
demonstrated potent inhibitory activity against certain cancer-associated human carbonic
anhydrase (hCA) isoforms, such as CA IX and CA XIl.[4] These enzymes are overexpressed in
various cancers, making them attractive therapeutic targets.[4]

Some benzenesulfonamide derivatives have also been investigated as inhibitors of tubulin
polymerization, which can lead to cell cycle arrest and apoptosis.[4]

Mechanism of Action and Signaling Pathways

The primary mechanism of action for benzenesulfonamide-based carbonic anhydrase inhibitors
is the direct binding of the sulfonamide group to the zinc ion located in the active site of the
enzyme. This interaction obstructs the substrate (CO:z) from accessing the active site, thereby
inhibiting the enzyme's catalytic function.[4]

Signaling Pathway: Carbonic Anhydrase Inhibition

The following diagram illustrates the inhibitory effect of bromo-substituted
benzenesulfonamides on carbonic anhydrase.
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Inhibition of carbonic anhydrase by a bromo-substituted benzenesulfonamide.

Safety Information

4-Bromo-2,6-dichlorobenzenesulfonamide is considered a toxic compound. It is imperative
to adhere to all laboratory safety regulations during its handling and use.[3]

+ Exposure: Avoid direct contact with the skin and eyes, and prevent inhalation of its powder or
any gases generated from decomposition.[3]

» Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses and
gloves.[3]
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» Accidental Exposure: In case of an accident, immediately flush the affected area with
copious amounts of water and seek medical attention.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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